Cas no 1220021-10-2 (N-(Cyclopentylcarbonyl)-2-methylalanine)

• Product Name: N-(Cyclopentylcarbonyl)-2-methylalanine
• CAS No: 1220021-10-2
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 1071080
• PubChem ID: 53410756
• Update Time: 2025-05-24

N-(Cyclopentylcarbonyl)-2-methylalanine Chemical and Physical Properties

Names and Identifiers

• N-(Cyclopentylcarbonyl)-2-methylalanine
• AKOS010512872
• 1220021-10-2
• 2-(Cyclopentanecarboxamido)-2-methylpropanoicacid
• 2-(cyclopentanecarbonylamino)-2-methylpropanoic acid
• 2-(Cyclopentanecarboxamido)-2-methylpropanoic acid
• 2-(cyclopentylformamido)-2-methylpropanoic acid

• MDL： MFCD13559840
• Inchi： 1S/C10H17NO3/c1-10(2,9(13)14)11-8(12)7-5-3-4-6-7/h7H,3-6H2,1-2H3,(H,11,12)(H,13,14)
• InChI Key： PNNLQYSUTUIWHE-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1)NC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.4Ų

Additional information on N-(Cyclopentylcarbonyl)-2-methylalanine

N-(Cyclopentylcarbonyl)-2-methylalanine: A Comprehensive Overview

N-(Cyclopentylcarbonyl)-2-methylalanine, with CAS No. 1220021-10-2, is a unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of 2-methylalanine, a naturally occurring amino acid, modified by the substitution of a cyclopentylcarbonyl group. The structure of this compound is characterized by its cyclopentane ring fused with a carbonyl group, which introduces interesting chemical properties and potential applications.

The synthesis of N-(Cyclopentylcarbonyl)-2-methylalanine involves a series of carefully controlled reactions, including nucleophilic acyl substitution and peptide bond formation. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for its application in drug discovery and development. The compound's stereochemistry plays a pivotal role in its biological activity, as demonstrated in several studies where the (R)-enantiomer exhibited superior pharmacokinetic properties compared to the (S)-enantiomer.

One of the most promising applications of N-(Cyclopentylcarbonyl)-2-methylalanine lies in its potential as a building block for peptide-based drugs. Its cyclopentyl group contributes to enhanced stability and bioavailability, making it an attractive candidate for use in peptide therapeutics. Recent research has focused on its role in inhibiting specific enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. For instance, studies have shown that derivatives of this compound can modulate the activity of beta-secretase, an enzyme implicated in amyloid-beta production.

In addition to its therapeutic potential, N-(Cyclopentylcarbonyl)-2-methylalanine has been explored for its role in chemical biology. Its unique structure allows it to serve as a versatile scaffold for the development of novel bioactive molecules. Researchers have utilized this compound to design small molecule inhibitors targeting various protein-protein interactions, which are often challenging to address with conventional drug design strategies.

The chemical stability and solubility profile of N-(Cyclopentylcarbonyl)-2-methylalanine make it an ideal candidate for formulation into various drug delivery systems. Recent advancements in nanotechnology have enabled the encapsulation of this compound within lipid nanoparticles, significantly enhancing its delivery efficiency to target tissues. This approach has shown particular promise in cancer therapy, where localized drug delivery can minimize systemic toxicity while maximizing therapeutic efficacy.

From a structural perspective, the cyclopentyl group introduces rigidity into the molecule, which can influence its binding affinity to target proteins. Computational studies using molecular docking have revealed that this rigidity facilitates favorable interactions with specific binding pockets, thereby enhancing selectivity. Furthermore, the methyl group on the alanine residue contributes to hydrophobicity, which can be advantageous in membrane permeability and receptor binding.

Recent collaborative efforts between academic institutions and pharmaceutical companies have led to the identification of novel analogs of N-(Cyclopentylcarbonyl)-2-methylalanine with improved pharmacodynamic properties. These analogs are currently undergoing preclinical testing, with early results indicating potent activity against several disease models. The integration of artificial intelligence in drug design has further accelerated the discovery process by predicting optimal substituents based on large datasets of biological activity.

In conclusion, N-(Cyclopentylcarbonyl)-2-methylalanine represents a compelling example of how structural modifications can enhance the therapeutic potential of naturally occurring compounds. With ongoing research focusing on its pharmacokinetics, bioavailability, and efficacy across diverse disease models, this compound holds significant promise for advancing modern medicine.